Cas no 1797658-21-9 (N-[({[2-(dimethylamino)pyrimidin-4-yl]methyl}carbamoyl)methyl]butanamide)

• Product Name: N-[({[2-(dimethylamino)pyrimidin-4-yl]methyl}carbamoyl)methyl]butanamide
• CAS No: 1797658-21-9
• MF: C₁₃H₂₁N₅O₂
• MW: 279.338142156601
• CID: 5371825
• Update Time: 2025-05-22

N-[({[2-(dimethylamino)pyrimidin-4-yl]methyl}carbamoyl)methyl]butanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[2-(dimethylamino)pyrimidin-4-yl]methylamino]-2-oxoethyl]butanamide
• N-[({[2-(dimethylamino)pyrimidin-4-yl]methyl}carbamoyl)methyl]butanamide

• Inchi： 1S/C13H21N5O2/c1-5-6-11(19)15-9-12(20)18(4)10-7-8-14-13(16-10)17(2)3/h7-8H,5-6,9H2,1-4H3,(H,15,19)
• InChI Key： OPIYTTCIDOLRJJ-UHFFFAOYSA-N
• SMILES： C(NCC(N(C1C=CN=C(N(C)C)N=1)C)=O)(=O)CCC

Additional information on N-[({[2-(dimethylamino)pyrimidin-4-yl]methyl}carbamoyl)methyl]butanamide

N-[({[2-(dimethylamino)pyrimidin-4-yl]methyl}carbamoyl)methyl]butanamide: A Comprehensive Overview

The compound with CAS No. 1797658-21-9, known as N-[({[2-(dimethylamino)pyrimidin-4-yl]methyl}carbamoyl)methyl]butanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and biochemical research. This compound is notable for its unique structural features, which include a pyrimidine ring, a dimethylamino group, and a butanamide moiety. These structural elements contribute to its potential applications in drug design and development.

Recent studies have highlighted the importance of pyrimidine derivatives in various therapeutic areas. The presence of the dimethylamino group in this compound enhances its bioavailability and stability, making it a promising candidate for drug delivery systems. Additionally, the butanamide moiety imparts lipophilic properties, which are crucial for membrane permeability and target binding affinity.

The synthesis of this compound involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to optimize the yield and purity of the final product. The use of environmentally friendly solvents and catalysts has also been explored to align with green chemistry principles.

In terms of applications, this compound has shown potential in the development of anti-cancer agents. Its ability to inhibit specific enzymes involved in cell proliferation has been demonstrated in vitro studies. Furthermore, its structural flexibility allows for modifications that could enhance its efficacy and reduce side effects.

The molecular structure of N-[({[2-(dimethylamino)pyrimidin-4-yl]methyl}carbamoyl)methyl]butanamide is characterized by a complex arrangement of functional groups. The pyrimidine ring serves as a scaffold for attaching other substituents, while the dimethylamino group contributes to its basicity and solubility properties. The carbamoyl group acts as a linker, facilitating interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of this compound more accurately. Molecular docking studies have revealed potential binding modes with key proteins involved in diseases such as cancer and neurodegenerative disorders. These insights are paving the way for further experimental validation and clinical trials.

The safety profile of this compound is another critical aspect under investigation. Preliminary toxicological studies indicate that it exhibits low toxicity at therapeutic concentrations. However, long-term studies are required to fully assess its safety for human use.

In conclusion, N-[({[2-(dimethylamino)pyrimidin-4-yl]methyl}carbamoyl)methyl]butanamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising biological activities, positions it as a valuable tool in drug discovery efforts. As research continues to unfold, this compound holds the potential to contribute significantly to the development of novel therapeutic agents.